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Compound of Interest

4-(Pyrrolidin-1-yl)butanoic acid
Compound Name:
hydrochloride

Cat. No.: B031803

Audience: Researchers, scientists, and drug development professionals.

Subject: Molecular Weight and Chemical Properties of 4-(Pyrrolidin-1-yl)butanoic acid
hydrochloride

This document provides a concise summary of the key chemical and physical properties of 4-
(Pyrrolidin-1-yl)butanoic acid hydrochloride, a biochemical reagent utilized in life science

research.
Property Value
IUPAC Name 4-(pyrrolidin-1-yl)butanoic acid;hydrochloride
Molecular Formula CsH1sNO2 - HCI[1][2]
Molecular Weight 193.67 g/mol [1][2]
CAS Number Not available

Structural Information

The molecular structure of 4-(Pyrrolidin-1-yl)butanoic acid hydrochloride consists of a
butanoic acid backbone with a pyrrolidine ring attached to the fourth carbon atom. The
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hydrochloride salt is formed by the protonation of the nitrogen atom in the pyrrolidine ring.

Physicochemical Properties

Property Value
Parent Compound 1-Pyrrolidinebutanoic acid[3]
Component Compounds 1-Pyrrolidinebutanoic acid, Hydrochloric Acid[3]

Logical Relationship of Components

The logical relationship for the formation of the hydrochloride salt can be visualized as the
reaction between the free base, 4-(Pyrrolidin-1-yl)butanoic acid, and hydrochloric acid.

4-(Pyrrolidin-1-yl)butanoic acid (Free Base) +HCl

4-(Pyrrolidin-1-yl)butanoic acid hydrochloride (Salt)

I
Hydrochloric Acid

Click to download full resolution via product page
Caption: Formation of the hydrochloride salt.

This technical summary provides essential data for researchers and professionals working with
4-(Pyrrolidin-1-yl)butanoic acid hydrochloride. For further information, consulting

comprehensive chemical databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031803#4-pyrrolidin-1-yl-butanoic-acid-
hydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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